Cas no 49676-92-8 (1,2-dibromocyclohexene)

• Product Name: 1,2-dibromocyclohexene
• CAS No: 49676-92-8
• MF: C₆H₈Br₂
• MW: 239.935720443726
• MDL: MFCD32220187
• CID: 932609
• PubChem ID: 291966
• Update Time: 2025-06-22

1,2-dibromocyclohexene Chemical and Physical Properties

Names and Identifiers

• 1,2-dibromocyclohexene
• 1,2-Dibrom-cyclohexen
• 1,2-dibromocyclohex-1-ene
• 1,2-dibromo-cyclohexene
• UAXJYZLOXJOJRS-UHFFFAOYSA
• Dibrom-cyclohexen
• SCHEMBL4923961
• 49676-92-8
• UAXJYZLOXJOJRS-UHFFFAOYSA-
• doi:10.14272/UAXJYZLOXJOJRS-UHFFFAOYSA-N.1
• NSC-157549
• UAXJYZLOXJOJRS-UHFFFAOYSA-N
• E86296
• 10.14272/UAXJYZLOXJOJRS-UHFFFAOYSA-N.1
• MFCD32220187
• InChI=1/C6H8Br2/c7-5-3-1-2-4-6(5)8/h1-4H2
• NSC157549
• DTXSID50303255
• SY272424
• EN300-7445590
• 1,2-Dibromo-1-cyclohexene

• MDL： MFCD32220187
• Inchi： 1S/C6H8Br2/c7-5-3-1-2-4-6(5)8/h1-4H2
• InChI Key： UAXJYZLOXJOJRS-UHFFFAOYSA-N
• SMILES： BrC1=C(CCCC1)Br

Computed Properties

• Exact Mass: 237.89900
• Monoisotopic Mass: 237.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.56180

Additional information on 1,2-dibromocyclohexene

Chemical Profile of 1,2-dibromocyclohexene (CAS No. 49676-92-8)

1,2-dibromocyclohexene, with the chemical formula C₆H₈Br₂, is a significant intermediate in organic synthesis and pharmaceutical research. This compound belongs to the class of brominated cycloalkenes and has garnered attention due to its versatile reactivity and potential applications in the development of novel molecules. The presence of two bromine atoms at the 1 and 2 positions of the cyclohexene ring enhances its utility as a building block in synthetic chemistry.

The synthesis of 1,2-dibromocyclohexene typically involves the bromination of cyclohexene using bromine or N-bromosuccinimide (NBS). The regioselectivity of this reaction is influenced by the electronic properties of the double bond, leading to the preferential formation of the desired dibromo derivative. This process is highly favored in controlled conditions, ensuring high yield and purity, which are critical for subsequent applications.

One of the most compelling aspects of 1,2-dibromocyclohexene is its role as a precursor in constructing more complex molecular architectures. Its dual bromine substituents make it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in pharmaceutical synthesis. These reactions enable the introduction of diverse functional groups, facilitating the creation of pharmacologically active compounds.

In recent years, 1,2-dibromocyclohexene has been explored in the context of drug discovery and development. Researchers have leveraged its structural features to design novel heterocyclic compounds with potential therapeutic benefits. For instance, derivatives of 1,2-dibromocyclohexene have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atoms serve as handles for further functionalization, allowing chemists to tailor the molecules to specific biological targets.

The compound's reactivity also makes it valuable in materials science. It has been utilized in the synthesis of polymers and coatings where controlled molecular weight and architecture are essential. The ability to incorporate bromine into polymer backbones enhances flame retardancy and other desirable material properties. This application underscores the broad utility of 1,2-dibromocyclohexene beyond traditional pharmaceuticals.

Advances in computational chemistry have further illuminated the potential of 1,2-dibromocyclohexene. Molecular modeling studies suggest that its structure can be modified to optimize interactions with biological targets. These insights are guiding experimental efforts to develop more effective derivatives with improved pharmacokinetic profiles. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery.

The industrial production of 1,2-dibromocyclohexene is characterized by stringent quality control measures to ensure consistency and safety. Manufacturers adhere to Good Manufacturing Practices (GMP) to meet regulatory standards. The compound's stability under various storage conditions is also a critical consideration, as its reactivity can be influenced by temperature and light exposure.

Future research directions for 1,2-dibromocyclohexene include exploring its role in green chemistry initiatives. Efforts are underway to develop more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Such innovations align with global trends toward sustainable chemical manufacturing.

Collaborative studies between academia and industry are accelerating the application of 1,2-dibromocyclohexene in diverse fields. These partnerships foster innovation by combining expertise from different domains, leading to breakthroughs that might not be achievable in isolation. The compound's versatility ensures that it will remain a relevant tool in synthetic chemistry for years to come.

In summary,1,2-dibromocyclohexene (CAS No. 49676-92-8) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable a wide range of synthetic transformations, making it indispensable for researchers seeking to develop novel molecules. As scientific understanding evolves，the applications of this compound will continue to expand，driven by both experimental discoveries and computational advancements.